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Abstract

L-Lysine sulfate is a commercially significant salt of the essential amino acid L-lysine, widely
utilized in the pharmaceutical, animal nutrition, and food industries. A thorough understanding
of its physicochemical characteristics is paramount for formulation development, quality control,
and ensuring optimal performance in its various applications. This technical guide provides a
comprehensive overview of the core physicochemical properties of L-Lysine sulfate powder,
including its solubility, stability, pH, and particle characteristics. Detailed experimental protocols
for the determination of these properties are also presented, alongside visual representations
of key experimental workflows and degradation pathways to facilitate a deeper understanding.

Introduction

L-Lysine is an essential amino acid that plays a crucial role in protein synthesis, calcium
absorption, and the production of hormones, enzymes, and antibodies. Due to its importance, it
Is widely supplemented in various formulations. L-Lysine is often produced in a salt form to
enhance its stability and handling properties. L-Lysine sulfate is one such salt, offering
advantages in terms of cost-effectiveness and bioavailability.[1] This guide focuses on the
detailed physicochemical characterization of L-Lysine sulfate powder, providing critical data
and methodologies for professionals in research and development.
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Physicochemical Properties

The physical and chemical properties of L-Lysine sulfate powder are critical determinants of
its behavior in different environments and formulations. A summary of these properties is
presented below.

General Properties

L-Lysine sulfate is typically a light to dark brown granular or crystalline powder.[2][3] It is
known to be hygroscopic, meaning it can absorb moisture from the surrounding environment,
which necessitates storage in dry conditions to prevent caking.[2]

Property Description References
Light to dark brown granules or

Appearance [2][3]
powder.

Odor Odorless to specific odor. [3114]
Hygroscopic; requires dr

Hygroscopicity ¥o P a Y [2]
storage.

Solubility

L-Lysine sulfate exhibits high solubility in water, a key characteristic for its use in agqueous
formulations and for its bioavailability.[2][5] Its solubility is influenced by temperature and pH. In
contrast, it is generally insoluble in organic solvents like ethanol, methanol, and acetone.[5]

Solvent Solubility Temperature (°C) References

Highly soluble, =300

Water oL 20 [6]
Water 360 g/L 30 [7]
Ethanol Generally insoluble Not Specified [5]
Methanol Generally insoluble Not Specified [5]
Acetone Generally insoluble Not Specified [5]
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pH

The pH of an aqueous solution of L-Lysine sulfate is typically in the acidic to neutral range.

Concentration pH Range References
10% solution 5.0-6.5 [6]
10% solution 3.0-6.0 [4]
10% solution 35-4.3 [8]

Powder Characteristics

The physical properties of the powder, such as particle size, density, and flowability, are crucial
for handling, processing, and formulation development.

Parameter Value References

_ 650 - 850 kg/m 3 (0.65 - 0.85
Bulk Density L) [9][10]
g/m

] ] o min. 90% between 300 — 1600
Particle Size Distribution 9]
pm

) ) o 0.4% to 1.7% of particles <
Particle Size Distribution ) [8]
300 pum diameter

Angle of Repose 25° [9]

Stability

L-Lysine sulfate is considered to be a stable salt form of L-lysine, particularly when compared
to the free base which is more prone to degradation.[1] It exhibits good thermal stability and,
when stored in unopened packaging under recommended conditions (cool and dry), it has a
shelf life of at least two years.[9][10]

Stability studies have shown no significant loss of L-lysine sulfate when stored in sealed bags
at 25°C for 2 years.[8] When incorporated into a vitamin/mineral premixture and stored under
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the same conditions, no losses were detected.[8] In a compound mash feed, no losses in total
lysine were observed after 3 months at 25°C.[8]

Experimental Protocols

Accurate and reproducible characterization of L-Lysine sulfate powder relies on standardized
experimental protocols. This section details the methodologies for determining key
physicochemical properties.

Solubility Determination

The equilibrium solubility of L-Lysine sulfate can be determined by the shake-flask method.
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Experimental Workflow for Solubility Determination

Gdd excess L-Lysine sulfate powder to a known volume of solvent in a sealed ﬂasa

y

Ggitate the flask at a constant temperature for a defined period (e.g., 24-48 hours) to ensure equilibrium)

'

Gllow the solution to stand undisturbed for undissolved solids to settla

'

GVithdraw a clear aliquot of the supernatanD

'

Gilter the aliquot to remove any remaining solid particles]

'

Galyze the concentration of L-Lysine sulfate in the filtrate using a validated analytical method (e.g., HPL@

'

Galculate the solubility in g/L or other appropriate units)

Click to download full resolution via product page

Caption: Workflow for determining the equilibrium solubility of L-Lysine sulfate.

pH Measurement

The pH of an aqueous solution of L-Lysine sulfate is a critical parameter.
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Protocol for pH Measurement of L-Lysine Sulfate Solution

Erepare a solution of L-Lysine sulfate in deionized water at a specified concentration (e.g., 10% W/VD

'

Galibrate a pH meter using standard buffer solutions]

'

mmerse the calibrated pH electrode into the L-Lysine sulfate solutioa

;

Gllow the reading to stabilize and record the pH value]

3)

Click to download full resolution via product page

Caption: Standard procedure for measuring the pH of an L-Lysine sulfate solution.

Particle Size Analysis by Laser Diffraction

Laser diffraction is a common technique for determining the particle size distribution of
powders.
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Workflow for Particle Size Analysis using Laser Diffraction

Gsperse a representative sample of L-Lysine sulfate powder in a suitable medium (air for dry dispersion or a non-dissolving liquid for wet dispersiong

Y

Gass the dispersed sample through a laser beam in the instrumeng

\

Getect the angular distribution of the scattered light using an array of detectors)

Y

Ealculate the particle size distribution based on the scattering pattern using the Mie or Fraunhofer theora

Y

Geport the results as a volume-based distribution (e.g., Dv10, Dv50, DVQOD

Click to download full resolution via product page

Caption: General workflow for particle size analysis by laser diffraction.

Degradation Pathway

While L-Lysine sulfate is relatively stable, under certain stress conditions such as high
temperature or extreme pH, L-lysine can undergo degradation. One of the primary degradation
pathways involves the formation of lysine lactam.
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Simplified Degradation Pathway of L-Lysine

Intramolecular Cyclization Other Reactions
(e.g., under heat) (e.g., Maillard reaction)

Click to download full resolution via product page

Caption: A simplified representation of a potential degradation pathway for L-Lysine.

Conclusion

This technical guide has provided a detailed overview of the essential physicochemical
characteristics of L-Lysine sulfate powder. The data presented in the tables, along with the
experimental protocols and visual workflows, offer a valuable resource for researchers,
scientists, and drug development professionals. A comprehensive understanding of these
properties is fundamental for the successful formulation, quality control, and application of L-
Lysine sulfate in various industries. Further research into the temperature-dependent solubility
profile and detailed degradation kinetics under various stress conditions would provide an even
more complete picture of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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